N,2-bis(4-methoxybenzyl)-1,3-thiazole-4-carboxamide
Description
N,2-bis(4-methoxybenzyl)-1,3-thiazole-4-carboxamide, also known as MBT, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in drug development. MBT is a thiazole derivative that exhibits various biological activities, making it a promising candidate for the development of new drugs.
Scientific Research Applications
Perovskite Solar Cells (PSCs)
Perovskite solar cells (PSCs) have gained significant attention due to their high power conversion efficiency (PCE). Hole-transport materials (HTMs) play a crucial role in PSCs by extracting holes from the perovskite layer to metal electrodes. The compound , N,2-bis(4-methoxybenzyl)-1,3-thiazole-4-carboxamide, has been explored as an HTM. Researchers designed two derivative-based HTMs, CP1 and CP2, with different conjugated p-bridge cores. Computational studies using density functional theory (DFT) and time-dependent DFT (TD-DFT) revealed that CP1 and CP2 exhibit better properties, including stability and high hole mobility, compared to the parent HTM (H101). Experimental validation confirmed the theoretical predictions, with CP1-based PSCs achieving a higher PCE (15.91%) than H101-based devices (14.78%) .
Organic Field-Effect Transistors (OFETs)
The compound’s electron-transporting character makes it a potential candidate for n-type materials in organic field-effect transistors (OFETs). Its electron mobility, on the order of 0.5 cm² V⁻¹ s⁻¹, suggests suitability for electronic applications .
Organic Photovoltaics (OPVs)
N,2-bis(4-methoxybenzyl)-1,3-thiazole-4-carboxamide can serve as an electron-accepting building block in organic photovoltaics (OPVs). Its properties make it an excellent candidate for constructing efficient OPV devices .
Coordinated Polymerization Catalysts
While not directly related to the compound, it’s worth noting that N,N,N-Co precatalysts appended with N,N-bis(4-methoxyphenyl)methyl groups have been studied for achieving polydispersive high-density polyethylene (HDPE) in polymerization reactions . However, this application is distinct from the compound’s intrinsic properties.
Molecular Structures
The compound’s molecular structure has been reported in orthorhombic and monoclinic crystal systems. It consists of asymmetric units of C₁₆H₂₀N₂O and C₁₄H₁₅NO₂ .
properties
IUPAC Name |
N,2-bis[(4-methoxyphenyl)methyl]-1,3-thiazole-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O3S/c1-24-16-7-3-14(4-8-16)11-19-22-18(13-26-19)20(23)21-12-15-5-9-17(25-2)10-6-15/h3-10,13H,11-12H2,1-2H3,(H,21,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYKZQSHCSKHOGN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CC2=NC(=CS2)C(=O)NCC3=CC=C(C=C3)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,2-bis[(4-methoxyphenyl)methyl]-1,3-thiazole-4-carboxamide | |
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